Cas no 656-35-9 (2,4-Difluorophenylacetonitrile)

• Product Name: 2,4-Difluorophenylacetonitrile
• CAS No: 656-35-9
• MF: C₈H₅F₂N
• MW: 153.128808736801
• MDL: MFCD00009971
• CID: 39442
• PubChem ID: 69565
• Update Time: 2025-04-19

2,4-Difluorophenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluorobenzylcyanide
• 2,4-Difluorophenylacetonitrile
• 2-(2,4-difluorophenyl)acetonitrile
• 2,4-Difluorobenzyl Cyanide
• Benzeneacetonitrile, 2,4-difluoro-
• (2,4-Difluorophenyl)acetonitrile
• 2,4-difluorophenyl acetonitrile
• AGAOESUOSOGZOD-UHFFFAOYSA-N
• (2,4-Difluoro-phenyl)-acetonitrile
• 2-(2,4-difluorophenyl)ethanenitrile
• nc1r bf df
• PubChem1586
• KSC493O8B
• AGAOESUOSOGZOD-UHFFFAOYSA-
• 2,4
• EINECS 211-514-1
• 2,4-difluorobenzeneacetonitrile
• AC-24898
• NS00042263
• SU758G7CQV
• AKOS009157905
• 2,4-Difluorobenzyl cyanide;2-(2,4-Difluorophenyl)acetonitrile
• SCHEMBL548158
• Z963395642
• CS-W018082
• FT-0610095
• InChI=1/C8H5F2N/c9-7-2-1-6(3-4-11)8(10)5-7/h1-2,5H,3H2
• MFCD00009971
• D3441
• AM20060015
• DTXSID20215856
• 2,4-Difluorophenylacetonitrile, 97%
• UNII-SU758G7CQV
• EN300-82367
• 2,4-difluoro phenyl acetonitrile
• J-505476
• SY017087
• A22698
• PS-8909
• 656-35-9
• 2，4-difluorobenzonitrile
• DB-024193
• 211-514-1
• DTXCID50138347

• MDL： MFCD00009971
• Inchi： 1S/C8H5F2N/c9-7-2-1-6(3-4-11)8(10)5-7/h1-2,5H,3H2
• InChI Key： AGAOESUOSOGZOD-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC#N)F
• BRN： 2614808

Computed Properties

• Exact Mass: 153.03900
• Monoisotopic Mass: 153.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.249 g/mL at 25 °C(lit.)
• Boiling Point: 98°C/10mmHg(lit.)
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Refractive Index: n20/D 1.48(lit.)
• PSA: 23.79000
• LogP: 2.03088
• Solubility: Insoluble in water

2,4-Difluorophenylacetonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides